Cas no 1361595-30-3 (Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate)

• Product Name: Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate
• CAS No: 1361595-30-3
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4928872
• Update Time: 2025-07-23

Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)6-4-10(18-5-9(6)17)11-7(14)2-3-8(15)12(11)16/h2-5H,17H2,1H3
• InChI Key： WOUNLPZPBHBOOU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C(=O)OC)C(=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 4.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate

Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate (CAS No. 1361595-30-3): A Comprehensive Overview

Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate, identified by its CAS number 1361595-30-3, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple functional groups, including an amino group and a trichlorophenyl moiety, makes it a versatile intermediate for the synthesis of various bioactive molecules.

The structure of Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate is characterized by an isonicotinate backbone, which is a well-known scaffold in the development of pharmaceutical agents. The substitution pattern, particularly the trichlorophenyl group at the 2-position, contributes to the compound's reactivity and interaction with biological targets. This feature has been explored in recent studies for its potential in modulating enzyme activity and cellular processes.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological systems in unique ways. The Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate molecule has been studied for its potential role in inhibiting various enzymes and receptors. For instance, its structural motif is reminiscent of known pharmacophores that exhibit antimicrobial and anti-inflammatory properties. This has led to investigations into its efficacy as a lead compound for drug discovery programs targeting infectious diseases and inflammatory conditions.

The synthesis of Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework. The introduction of the trichlorophenyl group adds complexity to the synthesis but also enhances the compound's potential bioactivity.

One of the most intriguing aspects of this compound is its interaction with biological targets. Preliminary studies have suggested that it may bind to specific enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. The amino group at the 5-position provides a site for further derivatization, allowing researchers to fine-tune the pharmacological properties of the molecule. This flexibility has made Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate a valuable tool in medicinal chemistry.

The pharmacokinetic profile of Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a therapeutic agent. In vitro studies have begun to shed light on these processes, providing insights into potential dosing regimens and formulation strategies.

In conclusion, Methyl 5-amino-2-(2,3,6-trichlorophenyl)isonicotinate (CAS No. 1361595-30-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential bioactivity make it an attractive molecule for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.